molecular formula C6H5Cl2N3O B8768729 1-(2-Amino-4,6-dichloropyrimidin-5-YL)ethanone

1-(2-Amino-4,6-dichloropyrimidin-5-YL)ethanone

Cat. No.: B8768729
M. Wt: 206.03 g/mol
InChI Key: MNIRHXPEAFXWSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Amino-4,6-dichloropyrimidin-5-YL)ethanone is a useful research compound. Its molecular formula is C6H5Cl2N3O and its molecular weight is 206.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H5Cl2N3O

Molecular Weight

206.03 g/mol

IUPAC Name

1-(2-amino-4,6-dichloropyrimidin-5-yl)ethanone

InChI

InChI=1S/C6H5Cl2N3O/c1-2(12)3-4(7)10-6(9)11-5(3)8/h1H3,(H2,9,10,11)

InChI Key

MNIRHXPEAFXWSX-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=C(N=C(N=C1Cl)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(2-Amino-4,6-dichloro-pyrimidin-5-yl)-ethanol (2.0 g, 9.6 mmol) was treated with MnO2 (20 g, 229 mmol, 24 equiv.) in 1,2-dichloroethane for 16 h at 70° C. Filtration over celite and concentration gave 1-(2-Amino-4,6-dichloro-pyrimidin-5-yl)-ethanone as a pale orange solid (1.4 g, 6.7 mmol, 71%), which was used without further purification.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
20 g
Type
catalyst
Reaction Step One

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